4-Ethyl-3-[2-(3-methoxyphenyl)ethyl]-1H-1,2,4-triazole-5-thione

• IUPAC Name: 4-ethyl-3-[2-(3-methoxyphenyl)ethyl]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C13H17N3OS/c1-3-16-12(14-15-13(16)18)8-7-10-5-4-6-11(9-10)17-2/h4-6,9H,3,7-8H2,1-2H3,(H,15,18)
• InChI Key: XJJJIQGSCLSWIW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NNC1=S)CCC2=CC(=CC=C2)OC
• Molecular Formula: C13H17N3OS
• Molecular Weight: 263.36 g/mol

Description

4-Ethyl-3-[2-(3-methoxyphenyl)ethyl]-1H-1,2,4-triazole-5-thione is a chemical compound that belongs to the triazole family. It is commonly used in scientific research for its unique properties and applications.

Mechanism of Action

The mechanism of action of 4-Ethyl-3-[2-(3-methoxyphenyl)ethyl]-1H-1,2,4-triazole-5-thione is not fully understood. However, it is believed to work by inhibiting the activity of enzymes involved in DNA synthesis and repair. This leads to cell death and may explain its potential anti-cancer activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-Ethyl-3-[2-(3-methoxyphenyl)ethyl]-1H-1,2,4-triazole-5-thione have been studied extensively. It has been shown to have low toxicity and is generally well-tolerated in laboratory animals. It has also been shown to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-Ethyl-3-[2-(3-methoxyphenyl)ethyl]-1H-1,2,4-triazole-5-thione in lab experiments is its versatility. It can be used in a wide range of applications, from coordination chemistry to anti-cancer research. However, one limitation is its relatively high cost compared to other compounds.

Future Directions

There are several future directions for research involving 4-Ethyl-3-[2-(3-methoxyphenyl)ethyl]-1H-1,2,4-triazole-5-thione. One potential direction is to further explore its anti-cancer activity and develop new compounds based on its structure. Another direction is to investigate its potential as an anti-inflammatory and antioxidant agent. Additionally, it may be useful in the development of new materials for various applications, such as drug delivery and catalysis.
Conclusion:
In conclusion, 4-Ethyl-3-[2-(3-methoxyphenyl)ethyl]-1H-1,2,4-triazole-5-thione is a versatile and important chemical compound with several scientific research applications. Its unique properties and potential anti-cancer activity make it a promising area for future research. However, further studies are needed to fully understand its mechanism of action and develop new compounds based on its structure.

Synthesis Methods

The synthesis of 4-Ethyl-3-[2-(3-methoxyphenyl)ethyl]-1H-1,2,4-triazole-5-thione is a complex process that involves several steps. The first step is the reaction of 1,2,4-triazole with ethyl bromide in the presence of sodium hydride. The resulting product is then reacted with 3-methoxyphenethylamine to form the final product.

Scientific Research Applications

4-Ethyl-3-[2-(3-methoxyphenyl)ethyl]-1H-1,2,4-triazole-5-thione has several scientific research applications. It is commonly used as a ligand for metal ions in coordination chemistry. It is also used in the synthesis of new compounds with potential biological activity. Additionally, it has been studied as a potential anti-cancer agent and has shown promising results in preclinical studies.